Cas no 313735-62-5 (4-bromo-1-(propan-2-yl)-1H-pyrazole)

4-bromo-1-(propan-2-yl)-1H-pyrazole structure
313735-62-5 structure
Product Name:4-bromo-1-(propan-2-yl)-1H-pyrazole
CAS No:313735-62-5
MF:C6H9BrN2
MW:189.053060293198
MDL:MFCD09801021
CID:301028
PubChem ID:22329200
Update Time:2025-09-23

4-bromo-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-isopropyl-1H-pyrazole
    • 4-Bromo-1-isopropylpyrazole
    • 1H-Pyrazole,4-bromo-1-(1-methylethyl)-
    • 4-bromo-1-propan-2-ylpyrazole
    • 4-bromo-1-(propan-2-yl)-1H-pyrazole
    • MFCD09801021
    • 313735-62-5
    • EN300-206185
    • A848995
    • CS-W003647
    • AB52604
    • AM20090444
    • 4-Bromo-1-isopropyl-1H-pyrazole, AldrichCPR
    • HYWPFIXULAMLRZ-UHFFFAOYSA-N
    • 4-bromo-1(propan-2-yl)-1H-pyrazole
    • AKOS005169600
    • PS-3518
    • 1H-Pyrazole, 4-bromo-1-(1-methylethyl)-
    • SCHEMBL671486
    • SY023078
    • B5180
    • DTXSID00624881
    • STL583924
    • MDL： MFCD09801021
    • Inchi： 1S/C6H9BrN2/c1-5(2)9-4-6(7)3-8-9/h3-5H,1-2H3
    • InChI Key： HYWPFIXULAMLRZ-UHFFFAOYSA-N
    • SMILES： BrC1C=NN(C=1)C(C)C

Computed Properties

  • Exact Mass: 187.99500
  • Monoisotopic Mass: 187.99491 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 95.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 189.05
  • XLogP3: 1.6
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Density: 1.492 ;
  • Boiling Point: 213.539℃ at 760 mmHg
  • Flash Point: 82.946 °C
  • Refractive Index: 1.5070 to 1.5110
  • PSA: 17.82000
  • LogP: 2.22650

4-bromo-1-(propan-2-yl)-1H-pyrazole Security Information

4-bromo-1-(propan-2-yl)-1H-pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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